Cas no 41787-64-8 ((-)-Normacromerine)

• Product Name: (-)-Normacromerine
• CAS No: 41787-64-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 927373
• PubChem ID: 12888928
• Update Time: 2025-07-18

(-)-Normacromerine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-2-methylamino-ethanol
• (R)-3,4-Dimethoxy-α-[(methylamino)methyl]benzenemethanol
• [R,(-)]-3,4-Dimethoxy-α-[(methylamino)methyl]benzyl alcohol
• (R)-3,4-Dimethoxy-alpha-((methylamino)methyl)benzenemethanol
• Benzenemethanol, 3,4-dimethoxy-alpha-((methylamino)methyl)-, (R)-
• (-)-Normacromerine
• (1R)-1-(3,4-dimethoxyphenyl)-2-(methylamino)ethanol
• (alphaR)-3,4-Dimethoxy-alpha-[(methylamino)methyl]benzenemethanol; Normacromerine; (R)-3,4-Dimethoxy-alpha-[(methylamino)methyl]benzenemethanol;
• 41787-64-8

• Inchi： 1S/C11H17NO3/c1-12-7-9(13)8-4-5-10(14-2)11(6-8)15-3/h4-6,9,12-13H,7H2,1-3H3
• InChI Key： QSUCQAULQIAOEP-UHFFFAOYSA-N
• SMILES： CNCC(C1C=C(OC)C(OC)=CC=1)O

Computed Properties

• Exact Mass: 211.120843
• Monoisotopic Mass: 211.120843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.7

Experimental Properties

• Density: 1.089
• Boiling Point: 354.9°Cat760mmHg
• Flash Point: 168.5°C
• PSA: 50.72000
• LogP: 1.34750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (-)-Normacromerine

Exploring (-)-Normacromerine (CAS No. 41787-64-8): A Comprehensive Overview of Its Properties and Applications

(-)-Normacromerine (CAS No. 41787-64-8) is a naturally occurring alkaloid that has garnered significant interest in the fields of pharmacology and organic chemistry. This compound, often associated with the macromerine family of alkaloids, exhibits unique structural and bioactive properties. Researchers have focused on its potential applications in neurological studies and natural product synthesis, making it a subject of ongoing scientific exploration.

The chemical structure of (-)-Normacromerine features a tetrahydroisoquinoline backbone, which is a common motif in many biologically active compounds. This structural characteristic contributes to its interactions with specific receptor systems in the human body. Recent studies have investigated its potential role in modulating neurotransmitter activity, particularly in relation to dopaminergic pathways. These findings align with current trends in neuroscience research, where natural compounds are increasingly studied for their neuroprotective effects.

From a synthetic chemistry perspective, (-)-Normacromerine presents interesting challenges due to its stereochemical complexity. Many researchers are exploring efficient asymmetric synthesis methods to produce this compound, as it serves as a valuable building block for more complex pharmaceutical intermediates. The demand for such specialized compounds has grown alongside advancements in precision medicine and targeted drug delivery systems.

In the context of natural product chemistry, (-)-Normacromerine is often compared to other plant-derived alkaloids with similar structures. This comparison is particularly relevant given the current consumer interest in botanical extracts and plant-based therapeutics. While not as widely known as some other alkaloids, its unique properties make it a compound of interest for researchers studying phytochemical diversity and medicinal plant chemistry.

The analytical characterization of (-)-Normacromerine typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are crucial for ensuring the compound's purity and for studying its metabolic pathways. With the growing emphasis on quality control in natural product research, such analytical approaches have become increasingly important in the study of specialized compounds like (-)-Normacromerine.

Looking to the future, research on (-)-Normacromerine may contribute to our understanding of structure-activity relationships in alkaloid chemistry. Its potential applications in drug discovery programs, particularly those focused on central nervous system disorders, make it a compound worth watching in coming years. As with many specialized natural products, the challenge lies in balancing scientific interest with sustainable sourcing and ethical research practices.

For researchers working with (-)-Normacromerine, proper handling and storage are essential to maintain its stability. The compound's sensitivity to oxidation and photodegradation requires specific storage conditions, typically under inert atmosphere at controlled temperatures. These considerations are part of broader discussions about compound preservation in chemical research.

The study of (-)-Normacromerine also intersects with current interests in biosynthetic pathways and enzymatic transformations. As biotechnology advances, there may be opportunities to explore microbial production of this and related alkaloids, potentially offering more sustainable alternatives to traditional extraction methods from plant sources.